![molecular formula C13H25ClN2O2 B1382922 Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride CAS No. 1803572-43-1](/img/structure/B1382922.png)
Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride
Overview
Description
Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride is a chemical compound with the molecular formula C13H25ClN2O2 and a molecular weight of 276.8 g/mol. Piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is a key component of this compound . Piperidine derivatives are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . The current scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Molecular Structure Analysis
The molecular structure of Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride is based on the piperidine nucleus, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . These reactions lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Scientific Research Applications
Drug Design and Discovery
Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride plays a significant role in the field of drug discovery, particularly in the design of new pharmaceuticals. Its structure is valuable for constructing piperidine-based derivatives, which are common in many therapeutic drugs . The compound’s versatility allows for the exploration of novel drug candidates with potential activity against various diseases.
Organic Synthesis
In organic chemistry, this compound is utilized in the synthesis of complex organic molecules. It serves as a building block for the construction of piperidine rings, which are essential components in many organic compounds . Its use in one-pot synthesis reactions helps streamline the production of these molecules, making the process more efficient.
Pharmacological Research
The piperidine moiety is present in more than twenty classes of pharmaceuticals, indicating the importance of Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride in pharmacology . Researchers use it to study the pharmacokinetics and pharmacodynamics of new drugs, as well as to understand the biological activity of piperidine derivatives.
Biochemical Studies
This compound is also used in biochemical research to investigate the interaction of small molecules with biological systems . It can be employed in the study of enzyme-catalyzed reactions and the development of enzyme inhibitors, which are crucial for understanding metabolic pathways and designing drugs that target specific enzymes.
Chemical Research
Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride is a subject of interest in chemical research due to its potential to undergo various chemical reactions . It is used to study reaction mechanisms and develop new synthetic methodologies, contributing to the advancement of chemical sciences.
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material in various analytical techniques such as NMR, HPLC, LC-MS, and UPLC . These techniques are vital for the qualitative and quantitative analysis of chemical substances, and having reliable standards is essential for accurate measurements.
Future Directions
Piperidine derivatives are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines, including Piperidin-2-ylmethyl azepane-1-carboxylate hydrochloride, is an important task of modern organic chemistry . Future research may focus on discovering and biologically evaluating potential drugs containing the piperidine moiety .
properties
IUPAC Name |
piperidin-2-ylmethyl azepane-1-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O2.ClH/c16-13(15-9-5-1-2-6-10-15)17-11-12-7-3-4-8-14-12;/h12,14H,1-11H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZDQCZJCIZSORO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)OCC2CCCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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